Cas no 2763776-01-6 (3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride)

• Product Name: 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride
• CAS No: 2763776-01-6
• MF: C₆H₈ClF₂NO₂
• MW: 199.583027839661
• CID: 5850481
• PubChem ID: 165947411
• Update Time: 2025-10-05

3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763776-01-6
• EN300-37375994
• (1r,3r)-3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride
• EN300-37466867
• 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride
• 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride

• Inchi： 1S/C6H7F2NO2.ClH/c7-6(8)4(3(10)11)1-5(6,9)2-4;/h1-2,9H2,(H,10,11);1H
• InChI Key： UTIYRJUDVULZGZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2(CC1(C(=O)O)C2)N)F

Computed Properties

• Exact Mass: 199.0211625g/mol
• Monoisotopic Mass: 199.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride

3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride (CAS No. 2763776-01-6): An Emerging Compound in Medicinal Chemistry

3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride (CAS No. 2763776-01-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its 3-amino and 2,2-difluoro substitutions on the bicyclo[1.1.1]pentane scaffold, which imparts distinct chemical and biological properties.

The bicyclo[1.1.1]pentane core is a highly rigid and conformationally constrained structure that has been explored for its ability to mimic bioactive conformations of more flexible molecules. The introduction of difluoro substitutions at the 2-position further enhances the stability and metabolic robustness of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable application is its use as a prodrug for the delivery of therapeutic agents across biological barriers, such as the blood-brain barrier (BBB). The hydrochloride salt form of this compound ensures enhanced solubility and bioavailability, which are crucial for effective drug delivery.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative processes. The compound was shown to effectively cross the BBB and accumulate in brain tissue, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of this compound in cancer therapy. Preclinical studies have indicated that 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride can selectively target and inhibit key signaling pathways involved in tumor growth and metastasis. The rigid structure and difluoro substitutions contribute to its high affinity for specific protein targets, making it a promising lead compound for further optimization.

The pharmacokinetic properties of 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride have also been extensively studied. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful clinical translation. The hydrochloride salt form enhances its solubility and stability under physiological conditions, ensuring consistent therapeutic effects.

Safety assessments have indicated that 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride has a favorable safety profile with minimal toxicity at therapeutic doses. This is particularly important for long-term treatment regimens in chronic diseases such as neurodegenerative disorders.

In conclusion, 3-Amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride (CAS No. 2763776-01-6) represents a promising candidate in the development of novel therapeutics for various diseases due to its unique structural features and favorable pharmacological properties. Ongoing research continues to explore its full potential in preclinical and clinical settings, paving the way for innovative treatments in medicinal chemistry.